Cas no 1421444-48-5 (benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate)

• Product Name: benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate
• CAS No: 1421444-48-5
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5786766
• PubChem ID: 71793823
• Update Time: 2025-05-25

benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• BENZYL 2-{4-[5-(FURAN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDIN-1-YL}ACETATE
• 1421444-48-5
• AKOS024544275
• F6246-5174
• benzyl 2-[4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetate
• VU0540921-1
• benzyl 2-(4-(5-(furan-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetate
• benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate

• Inchi： 1S/C20H21N3O4/c24-18(26-13-15-4-2-1-3-5-15)12-23-9-6-16(7-10-23)19-21-22-20(27-19)17-8-11-25-14-17/h1-5,8,11,14,16H,6-7,9-10,12-13H2
• InChI Key： CAPGTTGYYRTRDV-UHFFFAOYSA-N
• SMILES： O1C(C2=COC=C2)=NN=C1C1CCN(CC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate

Benzyl 2-{4-[5-(Furan-3-Yl)-1,3,4-Oxadiazol-2-Yl]Piperidin-1-Yl}Acetate: A Comprehensive Overview

Benzyl 2-{4-[5-(furan-3-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetate, with the CAS number 1421444-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzyl group, a piperidine ring, and a 1,3,4-Oxadiazole moiety substituted with a furan ring. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug design and development.

The synthesis of benzyl 2-{...} acetate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the formation of the piperidine ring can be achieved through nucleophilic substitution or cycloaddition reactions, while the incorporation of the furan and oxadiazole groups typically requires multi-step processes involving coupling reactions or cyclization. These methods not only highlight the versatility of modern synthetic techniques but also underscore the importance of precise control over reaction conditions to achieve high yields and purity.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that benzyl 2-{...} acetate exhibits promising activity in various biological assays. For example, recent research has demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing its role in modulating cellular signaling processes. These findings are particularly relevant in the context of drug discovery efforts targeting chronic inflammatory diseases and neurodegenerative disorders.

The structural features of this compound also make it an attractive candidate for further chemical modifications. The presence of the benzyl group provides opportunities for functionalization, allowing researchers to explore its effects on bioavailability and pharmacokinetics. Furthermore, the substitution pattern on the oxadiazole ring can be altered to investigate structure-activity relationships (SAR), which is crucial for optimizing therapeutic efficacy and minimizing off-target effects.

In terms of applications, benzyl 2-{...} acetate has shown promise in both academic research and industrial settings. Its use as a building block in medicinal chemistry is well-documented, with several studies leveraging its structure to develop novel drug candidates. Moreover, its stability under physiological conditions makes it a suitable candidate for in vivo studies, paving the way for preclinical evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools complement experimental approaches, enabling a more holistic understanding of this compound's behavior.

In conclusion, benzyl 2-{...} acetate (CAS No: 1421444-48-5) stands out as a multifaceted compound with significant potential in drug discovery and development. Its intricate structure not only offers opportunities for synthetic innovation but also serves as a valuable tool for exploring biological mechanisms and therapeutic interventions. As research continues to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to the field of medicinal chemistry.